Cas no 2418661-08-0 (4-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzenesulfonyl)morpholine)

• Product Name: 4-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzenesulfonyl)morpholine
• CAS No: 2418661-08-0
• MF: C₁₇H₂₄N₂O₄S
• MW: 352.448463439941
• CID: 5359320
• Update Time: 2025-06-10

4-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• Z4244367783
• 4-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]sulfonylmorpholine
• 4-(4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}benzenesulfonyl)morpholine
• 4-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzenesulfonyl)morpholine

• Inchi： 1S/C17H24N2O4S/c20-24(21,19-7-9-22-10-8-19)17-5-3-16(4-6-17)23-13-15-12-18(15)11-14-1-2-14/h3-6,14-15H,1-2,7-13H2
• InChI Key： HXDWSHUDRYFXLJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC1CN1CC1CC1)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 517
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2

Additional information on 4-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzenesulfonyl)morpholine

Comprehensive Overview of 4-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzenesulfonyl)morpholine (CAS No. 2418661-08-0)

4-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzenesulfonyl)morpholine (CAS No. 2418661-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound's intricate name reflects its complex molecular architecture, which combines a benzenesulfonyl moiety with a morpholine ring and a cyclopropylmethyl-aziridine group. This combination of functional groups makes it a versatile intermediate for synthesizing biologically active molecules.

Researchers and industry professionals frequently search for CAS No. 2418661-08-0 to understand its synthesis, properties, and applications. The compound's aziridine ring, known for its strained three-membered structure, is particularly noteworthy. Aziridines are valued in medicinal chemistry for their ability to act as alkylating agents, which can be leveraged in drug design. Additionally, the benzenesulfonyl group enhances the compound's stability and solubility, making it suitable for various formulations.

In recent years, the demand for 4-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzenesulfonyl)morpholine has increased due to its potential role in developing novel therapeutics. For instance, its structural motifs are being explored in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The morpholine ring, a common pharmacophore, further contributes to its bioactivity by improving pharmacokinetic properties such as metabolic stability and membrane permeability.

Another area of interest is the compound's application in agrochemical research. The cyclopropylmethyl group, known for its lipophilic character, can enhance the penetration of active ingredients into plant tissues, making it a valuable component in pesticide formulations. This versatility aligns with the growing trend of green chemistry, where researchers seek eco-friendly alternatives to traditional agrochemicals.

From a synthetic perspective, the preparation of CAS No. 2418661-08-0 involves multi-step organic reactions, including sulfonylation, etherification, and aziridine ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed for characterization, addressing the need for rigorous quality control in pharmaceutical and chemical industries.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). By modifying its functional groups, scientists can derive analogs with tailored properties, a strategy widely used in drug discovery. This approach is particularly relevant in the era of personalized medicine, where customized therapies are developed based on individual patient profiles.

In summary, 4-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzenesulfonyl)morpholine (CAS No. 2418661-08-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique combination of aziridine, benzenesulfonyl, and morpholine functionalities makes it a valuable tool for researchers aiming to innovate in these fields. As scientific advancements continue, the compound's role in addressing global challenges such as disease treatment and sustainable agriculture is expected to grow.